Cas no 188860-13-1 (2,1-Benzisoxazole,4-nitro-)

• Product Name: 2,1-Benzisoxazole,4-nitro-
• CAS No: 188860-13-1
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 115434
• PubChem ID: 15783124
• Update Time: 2025-04-18

2,1-Benzisoxazole,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole,4-nitro-
• 2,1-Benzisoxazole,4-nitro-(9CI)
• 4-Nitro-2,1-benzisoxazole
• 188860-13-1
• SCHEMBL9874736
• 4-nitrobenzo[c]isoxazole
• 4-NITRO-2,1-BENZOXAZOLE

• Inchi： 1S/C7H4N2O3/c10-9(11)7-3-1-2-6-5(7)4-12-8-6/h1-4H
• InChI Key： QWYNIHBIOHDNKR-UHFFFAOYSA-N
• SMILES： O1C=C2C(=CC=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02219199g/mol
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 117
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų